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Compound of Interest

Compound Name: JNJ-5207852 dihydrochloride

Cat. No.: B3179273 Get Quote

Essential Safety and Handling Guide for JNJ-
5207852 Dihydrochloride
This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-5207852 dihydrochloride, a potent and selective histamine H3 receptor antagonist. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of JNJ-5207852 dihydrochloride is

presented below.
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Property Value Reference

Molecular Formula C₂₀H₃₂N₂O·2HCl

Molecular Weight 389.4 g/mol [1]

Appearance Solid, Crystalline Powder [2]

Purity ≥98% [1]

Solubility

Soluble to 50 mM in water and

to 20 mM in DMSO (with

gentle warming)

[1]

Storage

Desiccate at room

temperature. For long-term

storage, powder can be stored

at -20°C for up to 3 years. In

solvent, store at -80°C for up

to 1 year.

[3]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for JNJ-5207852 dihydrochloride is not publicly

available, data from structurally related compounds, such as histamine dihydrochloride and

hydrazine dihydrochloride, suggest that this compound should be handled with caution.

Potential hazards may include skin and eye irritation, respiratory tract sensitization, and

potential toxicity if ingested or inhaled.[4][5]

A comprehensive PPE plan is mandatory for handling this compound. The following table

outlines the recommended PPE.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Change gloves frequently and

immediately if contaminated.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Laboratory coat Fully buttoned.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH-approved respirator

may be necessary for handling

large quantities or if there is a

risk of aerosolization.

Operational Plan for Safe Handling
A systematic approach to handling JNJ-5207852 dihydrochloride is essential to minimize

exposure and ensure experimental accuracy.

Workflow for Handling JNJ-5207852 Dihydrochloride
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Assemble PPE

Gather Materials

Weigh Compound in Fume Hood

Proceed to handling

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Surfaces

Experiment complete

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of JNJ-5207852 dihydrochloride.
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Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling, preferably within a chemical fume hood.

Assemble all necessary PPE as outlined in the table above.

Gather all required materials, including the compound, solvents, and necessary labware.

Weighing and Solution Preparation:

Perform all weighing of the powdered compound within a chemical fume hood to prevent

inhalation of dust particles.

Use appropriate tools (e.g., anti-static weigh paper, spatula) to handle the powder.

To prepare a stock solution, slowly add the solvent to the weighed compound. Gentle

warming may be required for dissolution in DMSO.[1]

Experimental Use:

When using the compound in experiments, ensure that all transfers are performed

carefully to avoid spills.

Keep containers with the compound or its solutions sealed when not in use.

Disposal Plan
Proper disposal of JNJ-5207852 dihydrochloride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Tree
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Waste Generated

Identify Waste Type

Solid Waste (unused compound, contaminated labware)

Solid

Liquid Waste (solutions, contaminated solvents)

Liquid

Contaminated PPE

PPE

Collect in a labeled hazardous waste container. Collect in a labeled hazardous waste container for chemical waste. Double-bag and place in a designated hazardous waste container.

Arrange for disposal by certified hazardous waste management.

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of JNJ-5207852 dihydrochloride waste.

Disposal Protocol:

Solid Waste:

Unused or expired JNJ-5207852 dihydrochloride powder should be collected in a clearly

labeled, sealed container for hazardous chemical waste.

Contaminated disposable labware (e.g., pipette tips, weigh boats) should also be placed in

this container.

Liquid Waste:

Solutions containing JNJ-5207852 dihydrochloride should be collected in a designated,

labeled hazardous waste container for chemical waste.
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Do not pour solutions down the drain.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated PPE should be double-bagged

and disposed of as hazardous waste.

Final Disposal:

All waste containers must be collected and disposed of by a certified hazardous waste

management service in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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